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Compound of Interest

Compound Name: 3-Bromo-2-chlorothiophene

Cat. No.: B1270748

An In-depth Technical Guide to the Physical Properties of 3-Bromo-2-chlorothiophene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 3-
Bromo-2-chlorothiophene, a key intermediate in organic synthesis. The information
presented is intended to support laboratory research, chemical process development, and
safety assessments. All quantitative data is summarized for clarity, and generalized
experimental protocols for key physical measurements are provided.

Chemical Identity and Structure

o |[UPAC Name: 3-bromo-2-chlorothiophene

CAS Number: 40032-73-3[1][2]

Molecular Formula: CaH2BrCIS[1][2][3]

Molecular Weight: 197.48 g/mol [1][2]

Synonyms: 2-Chloro-3-bromothiophene, 3-bromo-2-chloro-thiophene[1][2]

Summary of Physical Properties
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The physical characteristics of 3-Bromo-2-chlorothiophene are critical for its handling,
storage, and application in synthetic chemistry. The following table summarizes its key physical
properties as reported in the literature.

Property Value Source(s)

Clear, colorless to yellow or
Appearance o [2][4]
orange liquid

- i 70 °C at 9 mmHg73 °C at 11
Boiling Point _ [2][4][5]
mmHg195 °C (predicted)

i 1.808 g/mL at 25 °C1.84 g/mL
Density o , [2]14][5]
(Specific Gravity 20/20)

Refractive Index (n2°/D) 1.6 [2][4][5]
Flash Point 102 °C [4115]
Purity Typically >97.0% (GC) [4][5]

Room temperature,
Storage Temperature recommended <15°C in a cool, [5]

dark place

Detailed Experimental Protocols (Generalized)

While specific experimental reports for determining the physical properties of this exact
compound are not detailed in common literature, the following represents standard laboratory
protocols for such measurements.

Determination of Boiling Point (Reduced Pressure)

The boiling point is a fundamental property for distillation and purification. For compounds like
3-Bromo-2-chlorothiophene, which may have a high boiling point at atmospheric pressure,
vacuum distillation is often employed.

Methodology:
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e Apparatus Setup: Assemble a micro-distillation apparatus, including a small round-bottom
flask, a distillation head with a thermometer, a condenser, and a receiving flask. Connect the
apparatus to a vacuum pump with a manometer to monitor the pressure.

o Sample Preparation: Place a small volume of 3-Bromo-2-chlorothiophene and a boiling
chip or magnetic stir bar into the distillation flask.

e Procedure:
o Gradually reduce the pressure within the apparatus to the desired level (e.g., 9-11 mmHg).
o Begin heating the distillation flask gently using a heating mantle or oil bath.

o Record the temperature at which the liquid boils and a steady stream of condensate is
observed on the thermometer bulb. This temperature is the boiling point at the recorded
pressure.

o Data Reporting: The boiling point should be reported along with the pressure at which it was
measured (e.g., 73 °C / 11 mmHQ).[4][5]

Determination of Density

Density is a crucial parameter for reagent measurement and process calculations.
Methodology:

o Apparatus: A pycnometer (specific gravity bottle) of a known volume and a calibrated
analytical balance are required.

e Procedure:

[¢]

Measure the mass of the clean, dry pycnometer.

[e]

Fill the pycnometer with the sample liquid (3-Bromo-2-chlorothiophene), ensuring no air
bubbles are present. The temperature should be controlled, typically at 25 °C.[2]

[e]

Measure the mass of the filled pycnometer.
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o The mass of the liquid is the difference between the two measurements.

o Calculation: Density (p) is calculated using the formula:
o p =mass/volume

o The result is reported in g/mL at the specified temperature.

Determination of Refractive Index

The refractive index is a characteristic property useful for identifying and assessing the purity of
a liquid sample.

Methodology:

o Apparatus: A calibrated refractometer (e.g., an Abbé refractometer) is used. The instrument
should be temperature-controlled, typically to 20 °C.

e Procedure:

o Calibrate the refractometer using a standard of known refractive index (e.g., distilled
water).

o Place a few drops of 3-Bromo-2-chlorothiophene onto the prism of the refractometer.
o Close the prism and allow the sample to reach thermal equilibrium.

o Adjust the instrument to bring the dividing line between the light and dark fields into sharp
focus at the crosshairs.

o Data Reading: Read the refractive index value directly from the instrument's scale. The value
is reported as n29/D, indicating measurement at 20°C using the sodium D-line.[2]

Visualized Workflows and Relationships

The following diagrams illustrate the logical flow of characterizing a chemical substance and
the interrelation of its physical properties.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1270748?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB6324715_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Workflow for Physical Property Characterization
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Caption: A logical workflow for the characterization of a chemical's physical properties.
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Interrelation of Key Physical Properties
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Caption: Relationship diagram of 3-Bromo-2-chlorothiophene's core physical properties.

Safety and Handling

According to GHS classifications, 3-Bromo-2-chlorothiophene is associated with several
hazards.[1]

» Hazard Statements:
o H315: Causes skin irritation.[1]
o H319: Causes serious eye irritation.[1]
o H335: May cause respiratory irritation.[1]

» Signal Word: Warning[1]
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o Precautionary Measures: Standard laboratory personal protective equipment (PPE),
including safety goggles, gloves, and a lab coat, should be worn. All handling should be
performed in a well-ventilated fume hood.

This guide serves as a technical resource for professionals working with 3-Bromo-2-
chlorothiophene. For all laboratory work, users should consult a comprehensive Safety Data
Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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